Cas no 19473-98-4 (2-Propenoic acid, 3-phenyl-, 2-(1-oxo-3-phenyl-2-propenyl)hydrazide)

• Product Name: 2-Propenoic acid, 3-phenyl-, 2-(1-oxo-3-phenyl-2-propenyl)hydrazide
• CAS No: 19473-98-4
• MF: C₁₈H₁₆N₂O₂
• MW: 292.331844329834
• CID: 96027
• PubChem ID: 16413282
• Update Time: 2025-06-11

2-Propenoic acid, 3-phenyl-, 2-(1-oxo-3-phenyl-2-propenyl)hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-, 2-(1-oxo-3-phenyl-2-propenyl)hydrazide
• SR-01000307997
• 19473-98-4
• SR-01000307997-1
• AKOS002988030
• (2Z)-3-phenyl-N'-[(2E)-3-phenylprop-2-enoyl]prop-2-enehydrazide
• 4R-1066
• (Z)-3-phenyl-N'-[(E)-3-phenylprop-2-enoyl]prop-2-enehydrazide

• Inchi： 1S/C18H16N2O2/c21-17(13-11-15-7-3-1-4-8-15)19-20-18(22)14-12-16-9-5-2-6-10-16/h1-14H,(H,19,21)(H,20,22)/b13-11-,14-12+
• InChI Key： POTPVJOBCXVCJE-HEEUSZRZSA-N
• SMILES： O=C(/C=C\C1C=CC=CC=1)NNC(/C=C/C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 292.121177757g/mol
• Monoisotopic Mass: 292.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 58.2Ų

Additional information on 2-Propenoic acid, 3-phenyl-, 2-(1-oxo-3-phenyl-2-propenyl)hydrazide

Introduction to 2-Propenoic acid, 3-phenyl-, 2-(1-oxo-3-phenyl-2-propenyl)hydrazide (CAS No. 19473-98-4) and Its Emerging Applications in Chemical Biology

2-Propenoic acid, 3-phenyl-, 2-(1-oxo-3-phenyl-2-propenyl)hydrazide, identified by the CAS number 19473-98-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This hydrazide derivative, featuring a phenylacrylic acid backbone and a hydrazide moiety, exhibits promising characteristics that make it a valuable candidate for various biochemical and pharmaceutical applications.

The compound’s molecular structure, characterized by its conjugated system of double bonds and the presence of both phenyl and hydrazide functional groups, contributes to its reactivity and potential utility in synthetic chemistry. The phenylacrylic acid moiety provides a platform for further functionalization, while the hydrazide group offers opportunities for interactions with biological targets such as enzymes and proteins. These features have positioned CAS No. 19473-98-4 as a compound of interest in the development of novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of hydrazide derivatives. Hydrazides are known for their ability to form stable complexes with various biological molecules, making them useful in drug design and development. The specific arrangement of functional groups in 2-(1-oxo-3-phenyl-2-propenyl)hydrazide suggests that it may exhibit inhibitory effects on certain enzymes or modulate protein-protein interactions, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. Emerging research indicates that phenylacrylic acid derivatives can interact with neurotransmitter systems, potentially offering benefits in conditions such as Alzheimer’s disease and Parkinson’s disease. The hydrazide group further enhances its therapeutic relevance by allowing for selective binding to target proteins involved in these pathologies. Studies have begun to explore how modifications to the phenyl ring and the hydrazide moiety can optimize binding affinity and reduce off-target effects.

The compound’s structural similarity to known bioactive molecules also makes it a valuable scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify how CAS No. 19473-98-4 interacts with specific biological targets. This approach has accelerated the discovery of novel drug candidates by allowing for rapid testing of multiple derivatives without the need for extensive wet chemistry experiments.

Another area where this compound shows promise is in the field of agrochemicals. Phenylacrylic acid derivatives have been investigated for their ability to act as plant growth regulators or herbicides due to their interaction with plant hormone pathways. The presence of both phenyl and hydrazide groups in 2-(1-oxo-3-phenyl-2-propenyl)hydrazide suggests that it may influence plant physiological processes, potentially leading to the development of more efficient crop protection agents.

The synthesis of this compound presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to construct complex molecules more efficiently. These innovations not only improve the accessibility of CAS No. 19473-98-4 but also open up new possibilities for derivative design.

In conclusion, 2-propenoic acid, 3-phenyl-, 2-(1-oxo-3-phenyl-2-propenyl)hydrazide represents a fascinating compound with diverse potential applications across chemical biology and pharmacology. Its unique structural features make it an attractive candidate for further investigation, particularly in the development of treatments for neurological disorders and as a scaffold for novel agrochemicals. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in future advancements.